Cas no 835633-49-3 (Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-)

Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- structure
835633-49-3 structure
Product Name:Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
CAS No:835633-49-3
MF:C17H20ClN3
MW:301.813802719116
CID:1808920
PubChem ID:9161578
Update Time:2025-04-21

Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
    • SCHEMBL4493810
    • DA-02519
    • 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]Benzenamine
    • 835633-49-3
    • AKOS002672434
    • Inchi: 1S/C17H20ClN3/c18-15-3-1-2-14(12-15)13-20-8-10-21(11-9-20)17-6-4-16(19)5-7-17/h1-7,12H,8-11,13,19H2
    • InChI Key: FCMBRZHFQVDAMS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

  • Exact Mass: 301.135
  • Monoisotopic Mass: 301.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5A^2
  • XLogP3: 3.3
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd